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Compound of Interest

Compound Name: 2,2,5-Trimethylhexane

Cat. No.: B165478

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile and flammable compounds such as 2,2,5-
Trimethylhexane. This document provides immediate, essential guidance on personal
protective equipment (PPE), safe handling protocols, and disposal procedures to foster a
secure and compliant laboratory environment.

Key Physical and Chemical Properties

2,2,5-Trimethylhexane is a colorless, flammable liquid with a characteristic odor.[1]
Understanding its physical and chemical properties is the first step in safe handling.

Property Value

Molecular Formula CaH20

Molecular Weight 128.26 g/mol [2]

Boiling Point 122°C[3]

Flash Point 13°C[3]

Vapor Pressure 16.6 mmHg[4][5]

Solubility Insoluble in water; soluble in many organic

solvents.[1][2]
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Occupational Exposure Limits

Adherence to established occupational exposure limits is crucial to minimize health risks

associated with 2,2,5-Trimethylhexane.

Organization Exposure Limit

TWA 100 ppm (350 mg/m3) for hexane isomers

NIOSH (REL

( ) (excluding n-Hexane)[6]
ACGIH (TLV) TWA 200 ppm for all isomers[2][3]
OSHA (PEL) Not established

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is non-negotiable when handling 2,2,5-Trimethylhexane. The

following table outlines the recommended PPE.
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Specifications and Best

Body Part Recommended Protection .
Practices
Nitrile gloves are suitable for
splash protection but should
be changed immediately upon
contact. For prolonged or
immersive work, Viton™ or

Hands Chemical-resistant gloves Butyl rubber gloves are

recommended due to their
higher resistance to
hydrocarbons. Always inspect
gloves for tears or degradation
before use.

Safety glasses with side

shields or chemical splash _

Eyes/Face goggles. A face shield is Ens.ure a snug fit to protect
recommended when handiing against splashes and vapors.
larger quantities.

A lab coat made of Nomex® or

Body Flame-resistant lab coat a similar flame-resistant

material is essential.

Respiratory

Use in a well-ventilated area or

a chemical fume hood.

If ventilation is inadequate or in
case of a spill, a NIOSH-
approved respirator with
organic vapor cartridges is

necessary.[7]

Experimental Protocols: Safe Handling and Storage

Following standardized procedures for handling and storage is critical to prevent accidents and

ensure a safe working environment.

Handling Protocol
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» Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is readily available and in good condition. Locate the nearest eyewash
station and safety shower.

o Dispensing: When transferring 2,2,5-Trimethylhexane, do so within the fume hood to
minimize vapor accumulation. Use only non-sparking tools and equipment.[8]

o Grounding: For transfers between metal containers, ensure that the containers are bonded
and grounded to prevent static electricity discharge, which can ignite flammable vapors.

o Heating: Never heat 2,2,5-Trimethylhexane with an open flame. Use a heating mantle,
steam bath, or another controlled heating source.

o Spill Management: In case of a small spill, absorb the liquid with a chemical absorbent
material. For larger spills, evacuate the area and follow your institution's emergency
procedures.

Storage Protocol

» Container: Store 2,2,5-Trimethylhexane in a tightly sealed, properly labeled container.

e Location: Store in a designated flammable liquids storage cabinet.[9][10] These cabinets are
designed to be fire-resistant and to contain spills.

e Segregation: Store away from oxidizing agents and other incompatible materials to prevent
hazardous reactions.[10]

o Ventilation: Ensure the storage area is well-ventilated.[9]

Disposal Plan

Proper disposal of 2,2,5-Trimethylhexane and contaminated materials is essential to protect
the environment and comply with regulations.

o Waste Collection: Collect waste 2,2,5-Trimethylhexane in a dedicated, clearly labeled, and
sealed container. Do not mix with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan.
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e Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name "2,2,5-Trimethylhexane" and the associated hazards (e.g., "Flammable
Liquid™).

o Storage of Waste: Store the hazardous waste container in a designated satellite
accumulation area, which should be a flammable liquids storage cabinet, away from ignition

sources.

o Disposal Request: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department. Do not pour 2,2,5-Trimethylhexane
down the drain.[11]

Workflow for Safe Handling of 2,2,5-Trimethylhexane
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Safe Handling Workflow for 2,2,5-Trimethylhexane
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Caption: A workflow diagram illustrating the key steps for the safe handling of 2,2,5-
Trimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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